Cas no 2219419-29-9 (rac-(2R,3S)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine, trans)

• Product Name: rac-(2R,3S)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine, trans
• CAS No: 2219419-29-9
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 6330346
• PubChem ID: 95328770
• Update Time: 2025-06-10

rac-(2R,3S)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine, trans Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine, trans
• (2S,3R)-2-(4-Chlorophenyl)-1-methylpyrrolidin-3-amine
• rac-(2R,3S)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine
• EN300-1706563
• Rel-(2S,3R)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine
• 2219419-29-9

• Inchi： 1S/C11H15ClN2/c1-14-7-6-10(13)11(14)8-2-4-9(12)5-3-8/h2-5,10-11H,6-7,13H2,1H3/t10-,11+/m1/s1
• InChI Key： YSPYNRIBDIUMEQ-MNOVXSKESA-N
• SMILES： ClC1C=CC(=CC=1)[C@H]1[C@@H](CCN1C)N

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.3Ų

Additional information on rac-(2R,3S)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine, trans

Compound CAS No. 2219419-29-9: rac-(2R,3S)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine, trans

The compound with CAS number 2219419-29-9, known as rac-(2R,3S)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine in its trans configuration, is a highly specialized organic compound with significant applications in the field of chemical synthesis and drug discovery. This compound belongs to the class of pyrrolidine derivatives, which are widely studied for their unique chemical properties and potential biological activities. The structure of this compound is characterized by a pyrrolidine ring substituted with a 4-chlorophenyl group at the 2-position and a methyl group at the 1-position, with an amine group at the 3-position. The stereochemistry of the compound is defined by the (R) configuration at the 2-position and the (S) configuration at the 3-position, forming a trans diastereomer.

Recent advancements in stereochemical synthesis have enabled researchers to isolate and characterize this specific diastereomer with high precision. The trans configuration of this compound plays a critical role in determining its physical properties and reactivity. For instance, studies have shown that the trans arrangement of substituents on the pyrrolidine ring enhances its stability and solubility in organic solvents, making it an ideal candidate for various synthetic transformations. Furthermore, the presence of the 4-chlorophenyl group introduces electronic effects that can be exploited in medicinal chemistry to modulate bioavailability and pharmacokinetics.

One of the most promising applications of rac-(2R,3S)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine lies in its use as an intermediate in the synthesis of bioactive molecules. Researchers have employed this compound as a key building block in constructing complex heterocyclic frameworks with potential therapeutic applications. For example, recent studies have demonstrated its utility in the construction of peptide mimetics and non-peptide small molecules that target G-protein coupled receptors (GPCRs), a class of proteins critical for cellular signaling.

In addition to its role in drug discovery, this compound has also found applications in materials science. Its unique stereochemistry and functional groups make it a valuable component in the development of chiral catalysts and asymmetric synthesis protocols. By incorporating this compound into catalytic systems, chemists have achieved high enantioselectivity in reactions such as aldol additions and Michael additions, which are fundamental to organic synthesis.

The synthesis of rac-(2R,3S)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine involves a multi-step process that combines principles from stereochemistry and organometallic chemistry. A common approach involves the use of palladium-catalyzed cross-coupling reactions to install the 4-chlorophenyl group onto a pyrrolidine scaffold. Subsequent stereoselective reductions and oxidations are employed to establish the correct stereochemistry at the 2R and 3S positions. This synthetic route not only ensures high purity but also allows for scalability, making it suitable for both academic research and industrial production.

From an analytical standpoint, this compound has been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These studies have provided detailed insights into its molecular structure, confirming the stereochemistry and regiochemistry of substitution. Additionally, X-ray crystallography has been utilized to determine its three-dimensional arrangement at an atomic level, further validating its structural integrity.

Looking ahead, ongoing research is focused on exploring novel synthetic pathways for this compound to enhance efficiency and reduce environmental impact. Green chemistry principles are being integrated into these efforts, emphasizing the use of renewable feedstocks and minimizing waste generation. Moreover, computational modeling techniques such as molecular docking are being employed to predict potential binding interactions with biological targets, paving the way for future drug development initiatives.

In conclusion, rac-(2R,3S)-2-(4-chlorophenyl)-1-methylpyrrolidin-3-amine represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications. As research continues to uncover new opportunities for this compound, it is poised to play an increasingly important role in both academic and industrial settings.